Cas no 53557-85-0 (4-bromo-6-methoxypyrimidin-2-amine)
4-bromo-6-methoxypyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine, 4-bromo-6-methoxy-
- 4-BROMO-6-METHOXYPYRIMIDIN-2-AMINE
- SB60677
- BS-17463
- SCHEMBL10365909
- CS-0160799
- 53557-85-0
- EN300-218648
- AKOS022647695
- MFCD20486653
- DCA55785
- 874-884-9
- 4-bromo-6-methoxypyrimidin-2-amine
-
- MDL: MFCD20486653
- Inchi: 1S/C5H6BrN3O/c1-10-4-2-3(6)8-5(7)9-4/h2H,1H3,(H2,7,8,9)
- InChI Key: OTRRHYLVVMXRHB-UHFFFAOYSA-N
- SMILES: BrC1=CC(=NC(N)=N1)OC
Computed Properties
- Exact Mass: 202.96942g/mol
- Monoisotopic Mass: 202.96942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 61Ų
4-bromo-6-methoxypyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B429038-10mg |
4-bromo-6-methoxypyrimidin-2-amine |
53557-85-0 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B429038-50mg |
4-bromo-6-methoxypyrimidin-2-amine |
53557-85-0 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B429038-100mg |
4-bromo-6-methoxypyrimidin-2-amine |
53557-85-0 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Alichem | A089006315-1g |
4-Bromo-6-methoxypyrimidin-2-amine |
53557-85-0 | 95% | 1g |
$515.79 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC662-250mg |
4-bromo-6-methoxypyrimidin-2-amine |
53557-85-0 | 95% | 250mg |
2004CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC662-100mg |
4-bromo-6-methoxypyrimidin-2-amine |
53557-85-0 | 95% | 100mg |
729CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC662-50mg |
4-bromo-6-methoxypyrimidin-2-amine |
53557-85-0 | 95% | 50mg |
205.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AC662-200mg |
4-bromo-6-methoxypyrimidin-2-amine |
53557-85-0 | 95% | 200mg |
514.0CNY | 2021-07-17 | |
| Chemenu | CM521780-100mg |
4-Bromo-6-methoxypyrimidin-2-amine |
53557-85-0 | 95% | 100mg |
$62 | 2023-02-02 | |
| Chemenu | CM521780-250mg |
4-Bromo-6-methoxypyrimidin-2-amine |
53557-85-0 | 95% | 250mg |
$94 | 2023-02-02 |
4-bromo-6-methoxypyrimidin-2-amine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 4-bromo-6-methoxypyrimidin-2-amine
Introduction to 2-Pyrimidinamine, 4-bromo-6-methoxy- (CAS No. 53557-85-0)
2-Pyrimidinamine, 4-bromo-6-methoxy- (CAS No. 53557-85-0) is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative belongs to the pyrimidine family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a bromine substituent at the 4-position and a methoxy group at the 6-position, contribute to its unique reactivity and utility in synthetic chemistry.
The bromine atom at the 4-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These transformations are pivotal in constructing complex molecular architectures, enabling the development of novel drug candidates with tailored pharmacological profiles. Meanwhile, the methoxy group at the 6-position not only enhances the compound's solubility in polar solvents but also influences its electronic properties, making it a valuable intermediate in medicinal chemistry.
In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their prevalence in biologically active molecules. For instance, nucleoside analogs derived from pyrimidines are key components in antiviral and anticancer therapies. The 4-bromo-6-methoxy-2-pyrimidinamine scaffold has been explored in several high-profile studies for its potential as a kinase inhibitor. Kinases are enzymes central to many cellular processes, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders.
One notable application of this compound is in the synthesis of protein kinase inhibitors, which have emerged as a major class of therapeutic agents. The bromine substituent allows for easy introduction of aryl or heteroaryl groups via palladium-catalyzed cross-coupling reactions, leading to derivatives with enhanced binding affinity to target kinases. Such modifications are crucial for optimizing drug-like properties, including potency, selectivity, and metabolic stability. Several research groups have reported promising results using this intermediate to develop inhibitors of cyclin-dependent kinases (CDKs) and tyrosine kinases (TKs).
The methoxy group at the 6-position also plays a critical role in modulating the pharmacokinetic behavior of derived compounds. Methoxy-substituted aromatic rings often exhibit improved oral bioavailability by reducing metabolic clearance rates. This feature is particularly important for designing drugs that require systemic delivery. Additionally, the electron-donating nature of the methoxy group can influence the electronic distribution within the molecule, affecting both its reactivity and its interaction with biological targets.
Recent advances in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies indicate that 2-pyrimidinamine derivatives can effectively bind to kinase active sites by forming multiple hydrogen bonds and hydrophobic interactions with key residues. The presence of both bromine and methoxy groups provides multiple points of interaction with the protein target, enhancing binding specificity. These insights have guided rational drug design efforts aimed at improving therapeutic efficacy while minimizing off-target effects.
In addition to its role in kinase inhibition, 4-bromo-6-methoxy-2-pyrimidinamine has been investigated as a precursor for other bioactive molecules. For example, it serves as a key intermediate in synthesizing antimicrobial agents targeting bacterial DNA gyrase and topoisomerase IV. These enzymes are essential for bacterial replication and transcription, making them attractive drug targets. The ability to modify both bromine and methoxy positions allows chemists to fine-tune the structure-activity relationships (SAR) of these antimicrobial compounds.
The compound's versatility extends to its use in developing fluorescent probes for cellular imaging applications. Pyrimidine-based dyes are widely employed in fluorescence microscopy due to their excellent photophysical properties, including high quantum yields and favorable excitation/emission wavelengths. Functionalization of 2-pyrimidinamine derivatives with fluorophores or other reporter groups enables researchers to track biological processes with high precision.
The synthesis of 4-bromo-6-methoxy-2-pyrimidinamine typically involves multi-step organic transformations starting from commercially available pyrimidine precursors. Key steps include halogenation at the desired positions followed by nucleophilic substitution or coupling reactions to introduce functional groups such as amino or alkoxy moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.
Future directions in research may explore novel derivatization strategies to expand the chemical space covered by this scaffold. For instance, incorporating additional heteroatoms or unsaturated moieties could lead to compounds with enhanced bioactivity against emerging therapeutic targets. Furthermore, green chemistry principles may be applied to develop more sustainable synthetic routes that minimize waste generation and energy consumption.
In conclusion,2-Pyrimidinamine, 4-bromo-6-methoxy- (CAS No. 53557-85-0) represents a valuable building block in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an ideal candidate for generating novel bioactive molecules through sophisticated synthetic methodologies. As research continues to uncover new biological targets and mechanistic insights,pyrimidine-based intermediates like this one will undoubtedly play an increasingly important role in drug discovery efforts worldwide.
53557-85-0 (4-bromo-6-methoxypyrimidin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)